6-Bromo-1-ethyl-3,4-dihydroquinolin-2(1H)-one
Cat. No. B8776119
M. Wt: 254.12 g/mol
InChI Key: VAVJMZBEDQKNCB-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US08541404B2
Procedure details
To a solution of 6-bromo-3,4-dihydro-1H-quinolin-2-one (750 mg, 3.32 mmol) in 20 ml dry DMF was added potassium tert-butylate (804 mg, 6.64 mmol). After the mixture was stirred for 30 min at room temperature, a solution of ethyl bromide (724 mg, 6.64 mmol) in 10 ml dry DMF was added. Following overnight stirring, the mixture was diluted with 150 ml 1 N HCl. Extraction with ethyl acetate (2×100 mL) followed by washing of the organic extracts with water and brine, drying over MgSO4 and removal of the solvent in vacuo gave a light yellow solid. Purification by flash chromatography (hexanes/ethyl acetate, 1/1, Rf=0.52) gave 6-bromo-1-ethyl-3,4-dihydro-1H-quinolin-2-one (583 mg, 2.29 mmol, 59%) as a colorless solid.
Yield
59%
Identifiers
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REACTION_CXSMILES
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[Br:1][C:2]1[CH:3]=[C:4]2[C:9](=[CH:10][CH:11]=1)[NH:8][C:7](=[O:12])[CH2:6][CH2:5]2.[CH3:13][C:14]([O-])(C)C.[K+].C(Br)C>CN(C=O)C.Cl>[Br:1][C:2]1[CH:3]=[C:4]2[C:9](=[CH:10][CH:11]=1)[N:8]([CH2:13][CH3:14])[C:7](=[O:12])[CH2:6][CH2:5]2 |f:1.2|
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Inputs
Step One
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Name
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|
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Quantity
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750 mg
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Type
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reactant
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|
Smiles
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BrC=1C=C2CCC(NC2=CC1)=O
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Name
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|
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Quantity
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804 mg
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Type
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reactant
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Smiles
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CC(C)(C)[O-].[K+]
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Name
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|
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Quantity
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20 mL
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|
Type
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solvent
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|
Smiles
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CN(C)C=O
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Step Two
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Name
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|
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Quantity
|
724 mg
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Type
|
reactant
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Smiles
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C(C)Br
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|
Name
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|
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Quantity
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10 mL
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|
Type
|
solvent
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|
Smiles
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CN(C)C=O
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Step Three
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Name
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|
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Quantity
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150 mL
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Type
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solvent
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Smiles
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Cl
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Conditions
Temperature
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Control Type
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AMBIENT
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Stirring
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Type
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CUSTOM
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Details
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After the mixture was stirred for 30 min at room temperature
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Rate
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UNSPECIFIED
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RPM
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0
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
WAIT
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Type
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WAIT
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|
Details
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Following overnight
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Duration
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8 (± 8) h
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STIRRING
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Type
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STIRRING
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|
Details
|
stirring
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EXTRACTION
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Type
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EXTRACTION
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Details
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Extraction with ethyl acetate (2×100 mL)
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WASH
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Type
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WASH
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Details
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by washing of the organic extracts with water and brine
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DRY_WITH_MATERIAL
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Type
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DRY_WITH_MATERIAL
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Details
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drying over MgSO4 and removal of the solvent in vacuo
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CUSTOM
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Type
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CUSTOM
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|
Details
|
gave a light yellow solid
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CUSTOM
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Type
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CUSTOM
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|
Details
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Purification by flash chromatography (hexanes/ethyl acetate, 1/1, Rf=0.52)
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Outcomes
Product
Details
Reaction Time |
30 min |
|
Name
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|
|
Type
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product
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|
Smiles
|
BrC=1C=C2CCC(N(C2=CC1)CC)=O
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: AMOUNT | 2.29 mmol | |
| AMOUNT: MASS | 583 mg | |
| YIELD: PERCENTYIELD | 59% | |
| YIELD: CALCULATEDPERCENTYIELD | 69% |
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
